Cas no 1846579-19-8 (4-Cyclopropylbut-2-enoic acid)

4-Cyclopropylbut-2-enoic acid structure

Product Name:4-Cyclopropylbut-2-enoic acid

CAS No:1846579-19-8

Molecular Formula:C₇H₁₀O₂

Molecular Weight:126.153102397919

CID:6592089

PubChem ID:22123365

4-Cyclopropylbut-2-enoic acid Properties

Names and Identifiers

- 4-cyclopropylbut-2-enoic acid
- SCHEMBL3654341
- EN300-1834351
- 1846579-19-8
- (E)-4-cyclopropylbut-2-enoic acid
- SCHEMBL3654343
- InChIKey： DEMCQIBPEXLFFN-HNQUOIGGSA-N
- Inchi： 1S/C7H10O2/c8-7(9)3-1-2-6-4-5-6/h1,3,6H,2,4-5H2,(H,8,9)/b3-1+
- SMILES： OC(/C=C/CC1CC1)=O

Computed Properties

Exact Mass: 126.068079557g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 126.068079557g/mol
Heavy Atom Count: 9
Complexity: 134
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 37.3Å²

4-Cyclopropylbut-2-enoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1834351-0.05g	4-cyclopropylbut-2-enoic acid	1846579-19-8		0.05g	$707.0	2023-09-19

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8. Highly conducting 1-D polypyrrole prepared in the presence of safranin†

Libor Kobera,Christoph Unterweger,Stefan Breitenbach,Jiří Brus,Jiří Pfleger,Jaroslav Stejskal,Patrycja Bober J. Mater. Chem. C, 2020,8, 12140-12147
9. Magnetic and spectroscopic properties of Ni–Zn–Al ferrite spinel: from the nanoscale to microscale†

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10. A molecularly imprinted polymer with flash column chromatography for the selective and continuous extraction of diphenyl amine†

Pankaj E. Hande,Asit B. Samui,Prashant S. Kulkarni RSC Adv., 2015,5, 73434-73443

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Unsaturated fatty acids

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